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Compound of Interest

Compound Name: (S,R,S)-AHPC-Me dihydrochloride

Cat. No.: B8075360 Get Quote

For immediate reference, treat (S,R,S)-AHPC-Me dihydrochloride as a hazardous chemical

waste. Due to its classification as harmful if swallowed and causing skin, eye, and respiratory

irritation, stringent disposal protocols are mandatory to ensure personnel safety and

environmental protection.[1] Under no circumstances should this compound or its containers be

disposed of in general trash or down the drain.[2][3][4]

This guide provides detailed, step-by-step procedures for the safe handling and disposal of

(S,R,S)-AHPC-Me dihydrochloride in research and development settings. Adherence to these

protocols is critical for minimizing exposure risks and ensuring regulatory compliance.

I. Hazard and Safety Summary
Before handling, it is essential to be aware of the hazards associated with (S,R,S)-AHPC-Me.

The following data is derived from the Safety Data Sheet (SDS) for the closely related

hydrochloride salt.[1]
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Hazard Classification Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

Source: MedChemExpress SDS for (S,R,S)-AHPC-Me hydrochloride.[1]

II. Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is the first line of defense against chemical exposure. All

personnel handling (S,R,S)-AHPC-Me dihydrochloride must wear the following:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn at all times. Inspect gloves for

integrity before each use and replace them immediately if contaminated or damaged.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

[2]

Lab Coat: A full-length laboratory coat must be worn to protect against skin contact.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood

or glove box, a respirator may be required. Consult your institution's Environmental Health

and Safety (EHS) office for specific guidance.

III. Waste Segregation and Collection
Proper segregation of chemical waste is crucial for safe disposal.[1][5] All waste streams

containing (S,R,S)-AHPC-Me dihydrochloride must be collected as hazardous waste.

Solid Waste:
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Collect unused or expired powder, contaminated spill cleanup materials (e.g., absorbent

pads, vermiculite), and grossly contaminated disposables (e.g., weigh boats, pipette tips)

in a dedicated, durable, and sealable container.[2][3]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "(S,R,S)-AHPC-Me dihydrochloride".

Liquid Waste:

Collect all solutions containing (S,R,S)-AHPC-Me dihydrochloride in a dedicated, leak-

proof, and chemically compatible waste container (e.g., a designated glass or

polyethylene bottle).[2][3]

Do not mix this waste with other incompatible waste streams, such as strong acids, bases,

or oxidizing agents.[4]

The container must be kept closed except when adding waste and stored in a secondary

containment bin.[3][4]

Clearly label the container as "Hazardous Waste" with the chemical name and

approximate concentration.

Contaminated Sharps:

Needles, syringes, or other sharps contaminated with (S,R,S)-AHPC-Me dihydrochloride
must be disposed of in a designated sharps container that is puncture-resistant and leak-

proof.

Empty Containers:

Containers that held the pure compound must be treated as hazardous waste.[3]

To be considered "empty" for non-acute hazardous waste, the container must be

thoroughly scraped to remove all residual powder. For containers that held acutely toxic

materials (P-listed waste), triple-rinsing is required, and the rinsate must be collected as

hazardous waste.[5][6] Given the potency of this compound, it is prudent to manage all

original containers as hazardous waste.
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Deface or remove the original product label before placing it in the solid hazardous waste

container.[3]

IV. Spill Management Protocol
In the event of a spill, immediate and proper cleanup is essential to prevent exposure and

environmental contamination.

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Don PPE: Wear all required PPE as listed in Section II.

Containment:

For solid spills: Gently cover the spill with an absorbent material to avoid generating dust.

[2] Carefully scoop or sweep the material into the designated solid hazardous waste

container.

For liquid spills: Cover the spill with a non-combustible absorbent material such as

vermiculite, sand, or chemical absorbent pads.[2]

Decontamination:

Clean the spill area thoroughly. A common practice is to wipe the area with a solvent such

as alcohol, followed by a soap and water wash.[2]

All materials used for decontamination (wipes, pads, etc.) must be disposed of as solid

hazardous waste.[2]

V. Final Disposal Procedure
All generated waste containing (S,R,S)-AHPC-Me dihydrochloride must be disposed of

through your institution's official hazardous waste management program.

Ensure Proper Labeling: Verify that all waste containers are sealed, in good condition, and

accurately labeled with their contents.
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Request Pickup: Schedule a waste pickup with your institution's EHS department or

designated hazardous waste contractor.[3][4]

Documentation: Complete any required waste manifests or log forms as per institutional and

local regulations.

Never attempt to treat or neutralize this chemical waste in the laboratory unless you are

following a specifically approved and validated institutional protocol.[4] Final disposal will be

conducted by a licensed hazardous waste facility, likely via high-temperature incineration to

ensure complete destruction of the potent compound.[7]

Disposal Workflow Diagram
The following diagram outlines the decision-making process and necessary steps for the

proper disposal of (S,R,S)-AHPC-Me dihydrochloride and associated waste.
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Disposal Workflow for (S,R,S)-AHPC-Me Dihydrochloride
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Disposal workflow for (S,R,S)-AHPC-Me dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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